Cas no 7271-44-5 (5-methyl-1,2-dihydro-1,2,4-triazole-3-thione)

• Product Name: 5-methyl-1,2-dihydro-1,2,4-triazole-3-thione
• CAS No: 7271-44-5
• MF: C₃H₅N₃S
• MW: 115.156898260117
• MDL: MFCD00461653
• CID: 564402
• PubChem ID: 1538728
• Update Time: 2025-04-19

5-methyl-1,2-dihydro-1,2,4-triazole-3-thione Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 1,2-dihydro-5-methyl-
• 3-Methyl-1H(4H)-1,2,4-triazole-5-thione
• 3-METHYL-1,2,4-TRIAZOLE-5-THIONE
• 3-Methyl-1H-1,2,4-triazole-5-thiol
• 5-Methyl-1,2,4-triazole-3-thiol
• 5-methyl-1,2-dihydro-3H-1,2,4-triazole-3-thione
• 5-methyl-3H-1,2,4-triazole-3-thione
• 5-methyl-1,2-dihydro-1,2,4-triazole-3-thione
• NSC 166651
• SCHEMBL688422
• 5-mercapto-2-methyl-1,3,4-triazole
• CHEMBL1935505
• AC-13689
• NSC 202519
• 5-Mdtt
• NSC-202519
• 3-methyl-1,2,4-triazole-5-thiol
• Q27467835
• AKOS005068359
• MFCD00461653
• 3-methyl-4,5-dihydro-1h-1,2,4-triazole-5-thione
• EN300-25558
• 5-methyl-2H-1,2,4-triazole-3-thiol
• 3-Mercapto-5-methyl-1,2,4-triazole
• CS-0152795
• AKOS000276612
• FT-0620584
• 3-mercapto-5-methyl-4H-[1,2,4]triazole
• NSC202519
• SCHEMBL8021327
• 5-methyl-1H-1,2,4-triazole-3-thiol
• NSC 508416
• 3-mercapto-5-methyl-4h-1,2,4-triazole
• AKOS003634407
• 3-methyl-1H-1,2,4-triazole-5(4H)-thione
• 3H-1,4-Triazole-3-thione, 1,2-dihydro-5-methyl-
• Z55982146
• NSC-508416
• 2-Methyl-1,3,4-triazole-5-thiol
• 5-methyl-2,3-dihydro-1H-1,2,4-triazole-3-thione
• AB06112
• AE-641/30611016
• NCIOpen2_003814
• 5-Methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• NSC508416
• 1H-1,2,4-Triazole, 3-thiol-5-methyl-
• BB 0259607
• 5-Methyl-1H-1,2,4-triazole-3(2H)-thione
• 5-Mercapto-3-methyl-1,2,4-triazole
• MS-2947
• RS-0255
• 3-methyl-5-mercapto-1,2,4-triazole
• 5-methyl-4H-1,2,4-triazole-3-thiol
• NSC-166651
• 3-Methyl-1H-1,2,4-triazol-5-thiol
• DTXSID90223009
• NSC166651
• 7271-44-5
• 1,2-Dihydro-5-methyl-3H-1,2,4-triazole-3-thione
• 5-methyl-4H-1,2,4-triazol-3-yl hydrosulfide
• A846893
• DB-055670
• 1H-1,2,4-triazole-5-thiol, 3-methyl-
• STK346849
• DTXCID40145500
• STL371268
• 3-Methyl-1,4-dihydro-1,2,4-triazole-5-thione
• ALBB-014802

• MDL： MFCD00461653
• Inchi： 1S/C3H5N3S/c1-2-4-3(7)6-5-2/h1H3,(H2,4,5,6,7)
• InChI Key： OUZCWDMJTKYHCA-UHFFFAOYSA-N
• SMILES： S=C1N=C(C)NN1

Computed Properties

• Exact Mass: 115.02055
• Monoisotopic Mass: 115.02041835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 36.42

5-methyl-1,2-dihydro-1,2,4-triazole-3-thione Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles